56-34-8

Tetraethylammonium chloride

In Stock

• CAS RN:
• 56-34-8

• Formula:
• C8H20ClN

• InChI:
• InChI=1S/C8H20N.ClH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• YMBCJWGVCUEGHA-UHFFFAOYSA-M

• K+ channels blocker;  cholinoreceptors antagonist;  ganglioblocker. , synthetic.
  The exposure of rat tracheal segments to threshold/subthreshold concentrations of TEA produces remarkable Airway Hyperresponsiveness (AH) to cooling provocation [Chand N.]. K+ channel blockade is involved in the induction of non specific AH in this model. At the concentration of 10 mM: EC50 = 3.4 �M (1.8 - 6.4). 1 mM blocks InsP3-induced Ca2+ release in microsomal fractions isolated from rat brain incubated in media containing 100 mM KCl. Decreases the InsP3-induced Ca2+ release by 80 � 5%.
  Tetraethylammonium chloride is a quarternary ammonium chloride salt in which the cation has four ethyl substituents around the central nitrogen. It has a role as a potassium channel blocker. It is a quaternary ammonium salt and an organic chloride salt. It ...

2,2-Dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid

In Stock

• CAS RN:
• 123656-34-8

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-11(2)6-8-5-7(10(12)13)3-4-9(8)14-11/h3-5H,6H2,1-2H3,(H,12,13)

• InChIKey:
• FDPMZTWJZIRHMU-UHFFFAOYSA-N

• 2,2-Dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

3-Amino-4-(cyclohexylamino)benzonitrile

In Stock

• CAS RN:
• 123856-34-8

• Formula:
• C13H17N3

• InChI:
• InChI=1S/C13H17N3/c14-9-10-6-7-13(12(15)8-10)16-11-4-2-1-3-5-11/h6-8,11,16H,1-5,15H2

• InChIKey:
• OEZUJPYAPODPJG-UHFFFAOYSA-N

• 3-Amino-4-(cyclohexylamino)benzonitrile is a useful research compound. Its molecular formula is C13H17N3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.

5-ethyl-2-(hydroxyamino)-5-pentan-2-yl-1H-pyrimidine-4,6-dione

• CAS RN:
• 102856-34-8

• Formula:
• C11H19N3O3

• InChI:
• InChI=1S/C11H19N3O3/c1-4-6-7(3)11(5-2)8(15)12-10(14-17)13-9(11)16/h7,17H,4-6H2,1-3H3,(H2,12,13,14,15,16)

• InChIKey:
• NUSFMNUYSBYLOQ-UHFFFAOYSA-N

• 5-ethyl-2-(hydroxyamino)-5-pentan-2-yl-1H-pyrimidine-4,6-dione is a useful research compound. Its molecular formula is C11H19N3O3 and its molecular weight is 241.29 g/mol. The purity is usually 95%.

4'-Azetidinomethyl-2-thiomethylbenzophenone

In Stock

• CAS RN:
• 898756-34-8

• Formula:
• C18H19NOS

• InChI:
• InChI=1S/C18H19NOS/c1-21-17-6-3-2-5-16(17)18(20)15-9-7-14(8-10-15)13-19-11-4-12-19/h2-3,5-10H,4,11-13H2,1H3

• InChIKey:
• HHIUWCNHVYPKOW-UHFFFAOYSA-N

• 4'-Azetidinomethyl-2-thiomethylbenzophenone is a useful research compound. Its molecular formula is C18H19NOS and its molecular weight is 297.4 g/mol. The purity is usually 95%.

Cyclopropanecarboxaldehyde, 2-(trimethylsilyl)-, cis- (9CI)

• CAS RN:
• 157556-34-8

• Formula:
• C7H14OSi

• InChI:
• InChI=1S/C7H14OSi/c1-9(2,3)7-4-6(7)5-8/h5-7H,4H2,1-3H3/t6-,7-/m1/s1

• InChIKey:
• BEZSLPRPTOOYGF-RNFRBKRXSA-N

• Cyclopropanecarboxaldehyde, 2-(trimethylsilyl)-, cis- (9CI), also known as Cyclopropanecarboxaldehyde, 2-(trimethylsilyl)-, cis- (9CI), is a useful research compound. Its molecular formula is C7H14OSi and its molecular weight is 142.273. The purity is usually 95%.

10-N-(N-(4-Azido-2-nitrophenyl)-beta-alanyl)amino-1-decylglucopyranoside

• CAS RN:
• 115756-34-8

• Formula:
• C25H40N6O8

• InChI:
• InChI=1S/C25H40N6O8/c26-30-29-17-10-11-18(19(15-17)31(37)38)27-14-12-22(33)28-13-8-6-4-2-1-3-5-7-9-20-23(34)25(36)24(35)21(16-32)39-20/h10-11,15,20-21,23-25,27,32,34-36H,1-9,12-14,16H2,(H,28,33)/t20-,21+,23-,24+,25+/m0/s1

• InChIKey:
• IJYMOAUTAVFXQH-XFFRTBGTSA-N

• 10-N-(N-(4-Azido-2-nitrophenyl)-beta-alanyl)amino-1-decylglucopyranoside, also known as 10-N-(N-(4-Azido-2-nitrophenyl)-beta-alanyl)amino-1-decylglucopyranoside, is a useful research compound. Its molecular formula is C25H40N6O8 and its molecular weight is 552.6 g/mol. The purity is usually 95%.

2-bromo-6-methoxy-4-{[(3-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol

• CAS RN:
• 466656-34-8

• Formula:
• C10H9BrN4O2S

• InChI:
• InChI=1S/C10H9BrN4O2S/c1-17-8-3-6(2-7(11)9(8)16)4-13-15-5-12-14-10(15)18/h2-5,16H,1H3,(H,14,18)/b13-4+

• InChIKey:
• MOXJTJWMELWCKT-YIXHJXPBSA-N

• 2-bromo-6-methoxy-4-{[(3-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol is a useful research compound. Its molecular formula is C10H9BrN4O2S and its molecular weight is 329.18g/mol. The purity is usually 95%.

N-(2,4-dimethylphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide

In Stock

• CAS RN:
• 571956-34-8

• Formula:
• C19H25N3O3

• InChI:
• InChI=1S/C19H25N3O3/c1-12-7-8-15(13(2)10-12)20-16(23)11-22-17(24)19(21-18(22)25)9-5-4-6-14(19)3/h7-8,10,14H,4-6,9,11H2,1-3H3,(H,20,23)(H,21,25)

• InChIKey:
• WLSIJSJYRGQINQ-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide is a useful research compound. Its molecular formula is C19H25N3O3 and its molecular weight is 343.427. The purity is usually 95%.

N1-(2,2-diethoxyethyl)-N2-(2-fluorophenyl)oxalamide

In Stock

• CAS RN:
• 898356-34-8

• Formula:
• C14H19FN2O4

• InChI:
• InChI=1S/C14H19FN2O4/c1-3-20-12(21-4-2)9-16-13(18)14(19)17-11-8-6-5-7-10(11)15/h5-8,12H,3-4,9H2,1-2H3,(H,16,18)(H,17,19)

• InChIKey:
• IZKDWTXKCUGITI-UHFFFAOYSA-N

• N1-(2,2-diethoxyethyl)-N2-(2-fluorophenyl)oxalamide is a useful research compound. Its molecular formula is C14H19FN2O4 and its molecular weight is 298.314. The purity is usually 95%.

Neopyrrolomycin

• CAS RN:
• 131956-34-8

• Formula:
• C10H4Cl5NO

• InChI:
• InChI=1S/C10H4Cl5NO/c11-4-1-2-16(10(4)15)9-6(17)3-5(12)7(13)8(9)14/h1-3,17H

• InChIKey:
• VQUHAXJBUPCVDX-UHFFFAOYSA-N

• Neopyrrolomycin is a natural product found in Streptomyces with data available.

2-[(Methylsulfonyl)(phenyl)amino]butanoic acid

In Stock

• CAS RN:
• 1218256-34-8

• Formula:
• C11H15NO4S

• InChI:
• InChI=1S/C11H15NO4S/c1-3-10(11(13)14)12(17(2,15)16)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3,(H,13,14)

• InChIKey:
• UERNOHLMGMRZSU-UHFFFAOYSA-N

• 2-[(Methylsulfonyl)(phenyl)amino]butanoic acid is a useful research compound. Its molecular formula is C11H15NO4S and its molecular weight is 257.31 g/mol. The purity is usually 95%.

1-methyl-1H-pyrazole-4-sulfonohydrazide

Usually In Stock

• CAS RN:
• 1006356-34-8

• Formula:
• C4H8N4O2S

• InChI:
• InChI=1S/C4H8N4O2S/c1-8-3-4(2-6-8)11(9,10)7-5/h2-3,7H,5H2,1H3

• InChIKey:
• UUVRPOSGNDBAGM-UHFFFAOYSA-N

• 1-methyl-1H-pyrazole-4-sulfonohydrazide is a useful research compound. Its molecular formula is C4H8N4O2S and its molecular weight is 176.19. The purity is usually 95%.

N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-6-morpholinopyrimidine-4-carboxamide

In Stock

• CAS RN:
• 1904356-34-8

• Formula:
• C23H21N5O2S

• InChI:
• InChI=1S/C23H21N5O2S/c1-15-2-7-18-20(12-15)31-23(27-18)16-3-5-17(6-4-16)26-22(29)19-13-21(25-14-24-19)28-8-10-30-11-9-28/h2-7,12-14H,8-11H2,1H3,(H,26,29)

• InChIKey:
• IUXOIIQPKVEUOI-UHFFFAOYSA-N

• N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-6-morpholinopyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C23H21N5O2S and its molecular weight is 431.51. The purity is usually 95%.

(3aR,6aS)-5-amino-octahydrocyclopenta[c]pyrrole-5-carboxylic acid

In Stock

• CAS RN:
• 2227856-34-8

• Formula:
• C8H14N2O2

• InChI:
• InChI=1S/C8H14N2O2/c9-8(7(11)12)1-5-3-10-4-6(5)2-8/h5-6,10H,1-4,9H2,(H,11,12)/t5-,6+,8?

• InChIKey:
• URRKGMKSNCGZDM-OFWQXNEASA-N

• (3aR,6aS)-5-amino-octahydrocyclopenta[c]pyrrole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H14N2O2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.

2-Ethoxy-1-fluoro-4-nitrobenzene

In Stock

• CAS RN:
• 1093656-34-8

• Formula:
• C8H8FNO3

• InChI:
• InChI=1S/C8H8FNO3/c1-2-13-8-5-6(10(11)12)3-4-7(8)9/h3-5H,2H2,1H3

• InChIKey:
• NGMAAUCSJUUCRU-UHFFFAOYSA-N

• 2-Ethoxy-1-fluoro-4-nitrobenzene is a useful research compound. Its molecular formula is C8H8FNO3 and its molecular weight is 185.15 g/mol. The purity is usually 95%.

tert-Butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3,4,7-tetrahydro-1H-azepine-1-carboxylate

In Stock

• CAS RN:
• 2489456-34-8

• Formula:
• C17H30BNO4

• InChI:
• InChI=1S/C17H30BNO4/c1-15(2,3)21-14(20)19-11-9-8-10-13(12-19)18-22-16(4,5)17(6,7)23-18/h10H,8-9,11-12H2,1-7H3

• InChIKey:
• PBWJMVFBYVEBRW-UHFFFAOYSA-N

• Tert-Butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3,4,7-tetrahydro-1H-azepine-1-carboxylate is a useful research compound. Its molecular formula is C17H30BNO4 and its molecular weight is 323.24. The purity is usually 95%.

2-({1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}oxy)-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

In Stock

• CAS RN:
• 2549056-34-8

• Formula:
• C18H22N6O2

• InChI:
• InChI=1S/C18H22N6O2/c1-13-22-16(12-25-13)11-24-5-3-17(4-6-24)26-18-19-7-14(8-20-18)15-9-21-23(2)10-15/h7-10,12,17H,3-6,11H2,1-2H3

• InChIKey:
• LZJSACJJMPQCML-UHFFFAOYSA-N

• 2-({1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}oxy)-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine is a useful research compound. Its molecular formula is C18H22N6O2 and its molecular weight is 354.4 g/mol. The purity is usually 95%.

5-[4-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-phenyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol

Usually In Stock

• CAS RN:
• 1001756-34-8

• Formula:
• C16H18N6O2S

• InChI:
• InChI=1S/C16H18N6O2S/c1-4-20-15(17-18-16(20)25)13-7-5-12(6-8-13)9-21-11(3)14(22(23)24)10(2)19-21/h5-8H,4,9H2,1-3H3,(H,18,25)

• InChIKey:
• NBFCLZBKTFBMNE-UHFFFAOYSA-N

• 5-[4-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-phenyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol is a useful research compound. Its molecular formula is C16H18N6O2S and its molecular weight is 358.4 g/mol. The purity is usually 95%.